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Compound of Interest

Compound Name: SB 216763

Cat. No.: B1680804

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing SB 216763, a potent
Glycogen Synthase Kinase 3 (GSK-3) inhibitor, for inducing neuronal differentiation in various
stem and progenitor cell types. The information compiled herein is based on peer-reviewed
scientific literature and is intended to facilitate the design and execution of robust and
reproducible differentiation protocols.

Introduction

SB 216763 is a cell-permeable maleimide derivative that acts as a highly selective and ATP-
competitive inhibitor of both GSK-3a and GSK-3[3 isoforms, with an ICso of approximately 34
nM.[1][2] By inhibiting GSK-3, SB 216763 activates the canonical Wnt/B-catenin signaling
pathway, a critical regulator of neurogenesis.[3][4] Inhibition of GSK-3 prevents the
phosphorylation and subsequent degradation of 3-catenin, allowing it to accumulate in the
cytoplasm and translocate to the nucleus. In the nucleus, B-catenin acts as a transcriptional co-
activator, promoting the expression of genes involved in neuronal fate specification and
differentiation.[3]

Mechanism of Action: GSK-3f3 Inhibition and
Neuronal Differentiation
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GSK-3p is a key negative regulator of neuronal differentiation.[5][6] Its inhibition by SB 216763
leads to a cascade of events that promote the transition of progenitor cells into mature
neurons. This process is visualized in the signaling pathway diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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